Cas no 2138340-89-1 (Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate
• CAS No: 2138340-89-1
• MF: C₁₂H₁₄BrF₂NO₂
• MW: 322.145869731903
• CID: 5861806
• PubChem ID: 165461705
• Update Time: 2025-06-15

Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138340-89-1
• EN300-746545
• ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate
• Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate

• Inchi： 1S/C12H14BrF2NO2/c1-4-8-10(11(17)18-5-2)7(3)6-9(16-8)12(13,14)15/h6H,4-5H2,1-3H3
• InChI Key： AEDLRSUKSZDESK-UHFFFAOYSA-N
• SMILES： BrC(C1=CC(C)=C(C(=O)OCC)C(CC)=N1)(F)F

Computed Properties

• Exact Mass: 321.01760g/mol
• Monoisotopic Mass: 321.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate

Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate (CAS No. 2138340-89-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate, identified by its CAS number 2138340-89-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic ester has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular framework, characterized by a pyridine core substituted with functional groups such as bromodifluoromethyl and ethyl moieties, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The bromodifluoromethyl group is particularly noteworthy, as it introduces both bromine and fluorine atoms into the molecule. These halogen atoms are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of bromine, in particular, has been exploited in various pharmaceuticals to facilitate further derivatization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate bioactive molecules.

In contrast, the ethyl substituents contribute to the compound's lipophilicity and overall solubility profile. Ethyl groups are frequently incorporated into drug molecules to improve pharmacokinetic properties, including oral bioavailability and tissue distribution. The combination of these two functional groups in Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate suggests a promising candidate for further exploration in medicinal chemistry.

The pyridine core itself is a privileged scaffold in drug discovery, owing to its prevalence in numerous bioactive natural products and approved pharmaceuticals. Pyridines serve as excellent platforms for modulating biological targets due to their ability to engage with various binding pockets through hydrogen bonding, hydrophobic interactions, and π-stacking. The specific substitution pattern of Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate enhances its potential utility in targeting specific enzymes or receptors implicated in human diseases.

bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate, have been extensively studied for their role in modulating inflammatory pathways, neurodegenerative diseases, and cancer biology. For instance, modifications at the 6-position of the pyridine ring have been shown to influence enzyme inhibition profiles, making this region a critical focus for structure-activity relationship (SAR) studies. bromodifluoromethyl group within Ethyl 6-(bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate serves as a handle for further functionalization through transition-metal-catalyzed reactions. Such transformations have been employed to generate libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. bromodifluoromethyl)-2-ethyl-4-methylpyridine-3-carboxylate (CAS No. 2138340-89-1) stands out as a promising intermediate in synthetic chemistry with potential applications across multiple therapeutic areas. Its unique combination of functional groups and structural motifs positions it as a valuable building block for medicinal chemists seeking to develop next-generation pharmaceuticals. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly critical role in advancing drug discovery efforts worldwide.